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Get Quote

Chemical Structure and Basic Properties

The basic structural information for Hexamethylolmelamine (CAS # 531-18-0) is available and can serve as

a foundation for further analysis [1].

Property Value

CAS Number 531-18-0 [1]

Molecular Formula C₉H₁₈N₆O₆ [1]

Molecular Weight 306.276 g/mol [1]

Melting Point 150 °C [1]

Density 1.8±0.1 g/cm³ [1]

Missing Spectral Data and Alternative Approaches

The search results do not contain the experimental IR spectrum or NMR data for hexamethylolmelamine

[2] [3]. One study highlights a method that combines ¹H NMR and IR spectroscopy for automated structure

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s569335?utm_src=pdf-body
https://www.smolecule.com/products/s569335?utm_src=pdf-interest
https://www.smolecule.com/products/s569335?utm_src=pdf-body
https://www.chemsrc.com/en/cas/531-18-0_585913.html
https://www.chemsrc.com/en/cas/531-18-0_585913.html
https://www.chemsrc.com/en/cas/531-18-0_585913.html
https://www.chemsrc.com/en/cas/531-18-0_585913.html
https://www.chemsrc.com/en/cas/531-18-0_585913.html
https://www.chemsrc.com/en/cas/531-18-0_585913.html
https://www.smolecule.com/products/s569335?utm_src=pdf-body
https://www.youtube.com/watch?v=vVKVvsFrn-Q
https://www.chemicalbook.com/SpectrumEN_124-09-4_1HNMR.htm
https://www.smolecule.com/products/s569335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


verification, which suggests a viable pathway to obtain the data you need [4].

The workflow below illustrates how spectroscopic data is typically used for structure verification in research,

based on the methodology from the identified study [4].

Start: Known Molecular Formula

Generate Candidate Structures
(e.g., isomers)

Acquire Experimental Data
(IR & ¹H NMR)

Calculate Theoretical Spectra
(DFT Methods)

Match & Score Spectra
(IR.Cai, DP4* algorithms)

Combine Scores & Verify Structure

Click to download full resolution via product page

How to Locate the Spectral Data
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Given the lack of direct data, here are concrete steps you can take to acquire it.

Consult Specialized Databases: Search scientific databases using the CAS Number 531-18-0. Key
resources for spectral data include:

SciFinderⁿ and Reaxys: Offer curated chemical data and may contain predicted or
experimental spectra.

NIST Chemistry WebBook: A free resource that collects IR and mass spectra for many
compounds.

Perform Computational Prediction: You can generate theoretical spectra using computational
chemistry software.

Use Density Functional Theory (DFT) with Gaussian, ORCA, or similar software packages.
For IR, calculate the vibrational frequencies and apply a standard scaling factor (e.g., 0.97-

0.98) [4].
For ¹H NMR, calculate magnetic shielding constants and convert them to chemical shifts using

a reference compound.
Consider Experimental Reproduction: The structure is known, so you can record the spectra in a

laboratory setting. For NMR, note that the molecule has 18 hydrogen atoms in its structure [1],
which will produce a specific spectrum based on its symmetric triazine ring and hydroxymethyl

groups.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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